![molecular formula C9H12N4 B125965 1-isopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine CAS No. 872103-27-0](/img/structure/B125965.png)
1-isopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine
Overview
Description
“1-isopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine” is a type of heterocyclic compound . It belongs to the family of pyrazolopyridines, which are bicyclic heterocyclic compounds . These compounds can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines . They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridines has been described in more than 5500 references . The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine . Later, Bulow synthesized three N-phenyl-3-methyl substituted derivatives, starting from 1-phenyl-3-methyl-5-amino-pyrazole which was treated with 1,3-diketones in glacial AcOH .
Molecular Structure Analysis
The molecular structure of 1H-pyrazolo[3,4-b]pyridines presents up to five diversity centers that allow a wide range of possible combinations of substituents capable of addressing different biological activities . The structures of these compounds are similar to the purine bases adenine and guanine .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
1-isopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine serves as a key intermediate in the synthesis of heterocyclic compounds that are structurally similar to purine bases like adenine and guanine . These compounds have significant potential in drug design due to their resemblance to naturally occurring nucleotides.
Development of Therapeutic Agents
This compound has been utilized in the development of therapeutic agents, particularly as a scaffold for creating molecules with potential biological activity . Its structural features allow for the attachment of various substituents, which can lead to the discovery of new drugs.
Fluorescence Studies
The photophysical properties of derivatives of 1-isopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine have been explored for their fluorescence . This makes them useful in the development of fluorescent probes for biological imaging and diagnostics.
Future Directions
The future directions for the study of “1-isopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine” and similar compounds likely involve further exploration of their synthesis, properties, and potential biomedical applications . Given their structural similarity to purine bases, these compounds may have potential for development in medicinal chemistry .
Mechanism of Action
Target of Action
It is known that pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds to which this compound belongs, have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine . This suggests that they may interact with biological targets that also interact with these purine bases.
Mode of Action
This could involve hydrogen bonding and stacking interactions with complementary bases in nucleic acids or proteins .
Biochemical Pathways
Given its structural similarity to adenine and guanine, it may be involved in pathways where these purine bases play a crucial role .
Result of Action
Given its structural similarity to adenine and guanine, it may have effects similar to compounds that interact with these purine bases .
properties
IUPAC Name |
1-propan-2-ylpyrazolo[3,4-b]pyridin-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4/c1-6(2)13-9-7(4-12-13)3-8(10)5-11-9/h3-6H,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMEOZFOGPJEHHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=NC=C(C=C2C=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60427916 |
Source
|
| Record name | 1-isopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60427916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-isopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine | |
CAS RN |
872103-27-0 |
Source
|
| Record name | 1-isopropyl-1H-pyrazolo[3,4-b]pyridin-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60427916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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